Cas no 956545-63-4 (Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 956545-63-4
• MF: C₁₂H₁₄N₄O₃
• MW: 262
• CID: 4667531
• Update Time: 2025-11-06

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(6-HYDROXY-3-PYRIDAZINYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLATE
• ethyl 3,5-dimethyl-1-(6-oxo-1H-pyridazin-3-yl)pyrazole-4-carboxylate
• Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

• Inchi： InChI=1S/C12H14N4O3/c1-4-19-12(18)11-7(2)15-16(8(11)3)9-5-6-10(17)14-13-9/h5-6H,4H2,1-3H3,(H,14,17)
• InChI Key： HWSDKVLJYSBQQV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N(N=C1C)C2=NNC(=O)C=C2)C

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 956545-63-4): A Comprehensive Overview

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 956545-63-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate is a pyrazole derivative with a molecular formula of C₁₅H₁₇N₃O₃. The compound features a pyrazole ring substituted with a 6-hydroxy-3-pyridazinyl group and two methyl groups at the 3 and 5 positions. The ethyl ester group at the 4-position adds to its structural complexity and functional versatility. The presence of these functional groups imparts unique chemical properties to the molecule, such as solubility, stability, and reactivity.

The compound exhibits good solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions. Its stability under different pH conditions has also been studied, with reports indicating that it remains stable in both acidic and basic environments. These properties make it an attractive candidate for further pharmaceutical development.

Synthesis Methods

The synthesis of Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate has been explored using several methodologies. One common approach involves the reaction of ethyl 3,5-dimethylpyrazole-4-carboxylate with 6-hydroxypyridazine in the presence of a suitable catalyst. This method typically yields high purity products with good yields. Another approach involves the coupling of ethyl 1-(6-chloro-3-pyridazinyl)-3,5-dimethylpyrazole-4-carboxylate with a hydroxide source to introduce the hydroxyl group.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Biological Activities and Therapeutic Potential

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key activities is its anti-inflammatory properties. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, the compound has also shown promising antitumor activity. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have potential as an anticancer agent, particularly for solid tumors.

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate has also been investigated for its neuroprotective properties. Studies have demonstrated that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results of Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and tolerability in humans. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported.

If these early trials continue to yield positive results, phase II trials will be initiated to evaluate its efficacy in specific disease conditions. The potential therapeutic applications of this compound are vast, ranging from inflammatory disorders to cancer and neurodegenerative diseases. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the drug discovery pipeline.

Conclusion

Ethyl 1-(6-hydroxy-3-pyridazinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 956545-63-4) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for a range of diseases.